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Compound of Interest

Compound Name:
4-

(Trifluoromethylthio)benzaldehyde

Cat. No.: B1303374 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Trifluoromethylthio)benzaldehyde. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identification and Properties
Property Value

Chemical Name 4-((Trifluoromethyl)thio)benzaldehyde

CAS Number 4021-50-5[1][2][3]

Molecular Formula C₈H₅F₃OS[1]

Molecular Weight 206.18 g/mol [1][2][3]

Appearance Colorless liquid[4]

Boiling Point 219 °C[2][3]

Melting Point 29-31 °C[2][3]

Flash Point 100 °C (212 °F) - closed cup[2][3]

Density 1.31 g/cm³[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary: Harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2][3]

It may also cause respiratory irritation.[2][3] This chemical is classified as an irritant, is air-

sensitive, and has a stench.[1]

Hazard GHS Classification
Precautionary Statement
Codes

Acute Toxicity (Oral) Acute Tox. 4[2][3] H302[2][3]

Skin Corrosion/Irritation Skin Irrit. 2[2][3] H315[2][3]

Serious Eye Damage/Irritation Eye Irrit. 2[2][3] H319[2][3]

Specific Target Organ Toxicity
STOT SE 3 (Respiratory

system)[2][3]
H335[2][3]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

goggles.[4]

Skin Protection
Chemical-resistant gloves (e.g., PVC), lab coat,

and safety footwear.[4]

Respiratory Protection
Use in a well-ventilated area. If vapors are

generated, a suitable respirator is required.

Hand Protection

Wear chemical protective gloves. For prolonged

contact, a glove with a high protection class is

recommended.[4]

Operational Plan: Safe Handling and Storage
Handling:
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Avoid all personal contact, including inhalation of vapors.[4]

Use in a well-ventilated area, preferably in a chemical fume hood.[4]

Do not eat, drink, or smoke when handling.[4]

Keep away from heat, sparks, and open flames.[5]

Wash hands thoroughly after handling.[4]

Avoid contact with incompatible materials such as oxidizing agents.[4]

Storage:

Store in original, tightly sealed containers.[4]

Keep in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials and foodstuff containers.[4]

Protect containers from physical damage and check regularly for leaks.[4]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Ingestion

If swallowed, seek immediate medical attention.

[4] Rinse mouth with water. Do NOT induce

vomiting.[7]

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with running water and soap.[4] Seek

medical attention if irritation occurs.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids.[8] Remove contact lenses if present

and easy to do.[8] Seek medical attention.[8]
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Spill and Disposal Plan
Spill Response:

Minor Spills: Absorb with inert material (e.g., sand, vermiculite), and place in a suitable

container for disposal.[4]

Major Spills: Evacuate the area and move upwind.[4] Wear appropriate PPE, including

respiratory protection.[4] Contain the spill and prevent it from entering drains or waterways.

[4]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of contents and container to an approved waste disposal plant.[5][6]

Do not discharge into sewers or waterways.[4]

Safe Handling Workflow
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Safe Handling Workflow for 4-(Trifluoromethylthio)benzaldehyde
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Caption: Workflow for the safe handling of 4-(Trifluoromethylthio)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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